Cas no 1404196-60-6 (5-(tert-Butoxycarbonylamino)-4,4-difluoro-2-methylpentanoic acid)

5-(tert-Butoxycarbonylamino)-4,4-difluoro-2-methylpentanoic acid is a fluorinated amino acid derivative featuring a tert-butoxycarbonyl (Boc) protecting group. The presence of difluoromethyl and methyl substituents enhances its steric and electronic properties, making it valuable in peptide synthesis and medicinal chemistry applications. The Boc group ensures selective deprotection under mild acidic conditions, while the difluoro motif improves metabolic stability and bioavailability. This compound serves as a versatile intermediate for constructing modified peptides or small-molecule inhibitors, particularly in drug discovery targeting enzyme modulation. Its structural features contribute to improved binding affinity and resistance to enzymatic degradation, supporting its utility in advanced synthetic and biochemical research.

5-(tert-Butoxycarbonylamino)-4,4-difluoro-2-methylpentanoic acid structure

1404196-60-6 structure

Product Name:5-(tert-Butoxycarbonylamino)-4,4-difluoro-2-methylpentanoic acid

CAS No:1404196-60-6

MF:C₁₁H₁₉F₂NO₄

MW:267.269670724869

CID:4594595

PubChem ID:91927742

Update Time:2025-10-28

5-(tert-Butoxycarbonylamino)-4,4-difluoro-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

- 5-(tert-Butoxycarbonylamino)-4,4-difluoro-2-methylpentanoic acid
- 5-(Boc-amino)-4,4-difluoro-2-methylpentanoic acid
- 5-(tert-Butoxycarbonylamino)-4,4-difluoro-2-methylpentanoicacid
- 4,4-difluoro-2-methyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
- CS-W001711
- 5-{[(tert-butoxy)carbonyl]amino}-4,4-difluoro-2-methylpentanoic acid
- 1404196-60-6
- AKOS025296412
- MDL： MFCD22580391
- Inchi： 1S/C11H19F2NO4/c1-7(8(15)16)5-11(12,13)6-14-9(17)18-10(2,3)4/h7H,5-6H2,1-4H3,(H,14,17)(H,15,16)
- InChI Key： YTNUZTROWFQUEN-UHFFFAOYSA-N
- SMILES： FC(CNC(=O)OC(C)(C)C)(CC(C(=O)O)C)F

Computed Properties

Exact Mass: 267.12821441g/mol
Monoisotopic Mass: 267.12821441g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 75.6

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM534030-100mg	5-(tert-Butoxycarbonylamino)-4,4-difluoro-2-methylpentanoic acid	1404196-60-6	98%	100mg	$436	2023-02-02
Chemenu	CM534030-250mg	5-(tert-Butoxycarbonylamino)-4,4-difluoro-2-methylpentanoic acid	1404196-60-6	98%	250mg	$863	2023-02-02
Chemenu	CM534030-1g	5-(tert-Butoxycarbonylamino)-4,4-difluoro-2-methylpentanoic acid	1404196-60-6	98%	1g	$1725	2023-02-02